Cas no 177478-31-8 (Phenol,2-amino-3-(ethylamino)-)

Phenol,2-amino-3-(ethylamino)- structure
177478-31-8 structure
Product Name:Phenol,2-amino-3-(ethylamino)-
CAS No:177478-31-8
MF:C8H12N2O
MW:152.193681716919
CID:112631
PubChem ID:21254746
Update Time:2025-04-18

Phenol,2-amino-3-(ethylamino)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-amino-3-(ethylamino)-
    • Phenol, 2-amino-3-(ethylamino)-
    • 2-amino-3-(ethylamino)phenol
    • SCHEMBL7977117
    • 177478-31-8
    • Inchi: 1S/C8H12N2O/c1-2-10-6-4-3-5-7(11)8(6)9/h3-5,10-11H,2,9H2,1H3
    • InChI Key: BQMICSCSADVJQA-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1N)NCC

Computed Properties

  • Exact Mass: 152.09506
  • Monoisotopic Mass: 152.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 634
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.1
  • Topological Polar Surface Area: 58.3Ų

Experimental Properties

  • PSA: 58.28
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